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Compound of Interest

Compound Name: Cyanure de cuivre

Cat. No.: B1202555 Get Quote

Ce guide fournit des solutions de dépannage et des réponses aux questions fréquemment

posées concernant la stabilisation et l'entretien des solutions de cyanure de cuivre pour les

chercheurs, les scientifiques et les professionnels du développement de médicaments.

Foire aux questions (FAQ)
Q1 : Quelle est la composition de base d'une solution de cyanure de cuivre ?

Une solution de cyanure de cuivre contient généralement du cyanure de cuivre (I) (CuCN),

qui est insoluble dans l'eau.[1] Pour dissoudre le cyanure de cuivre, on ajoute un excès de

cyanure de sodium (NaCN) ou de potassium (KCN) pour former des ions complexes de

cyanure de cuivre solubles, principalement [Cu(CN)₃]²⁻ et [Cu(CN)₄]³⁻.[2][3][4] La solution

contient également de l'hydroxyde alcalin (hydroxyde de sodium ou de potassium) pour une

bonne conductivité et une bonne corrosion des anodes, ainsi que des agents complexants

comme les sels de Rochelle (tartrate de sodium et de potassium) pour aider à la dissolution

des anodes.[1][2][5]

Q2 : Quel est le rôle du « cyanure libre » et pourquoi est-il important ?

Le « cyanure libre » fait référence à l'excès de cyanure d'alcali (NaCN ou KCN) dans la

solution qui n'est pas complexé avec le cuivre.[1][2] Il est crucial pour plusieurs raisons :

Corrosion des anodes : Une quantité suffisante de cyanure libre assure une dissolution

efficace des anodes de cuivre, reconstituant ainsi les ions de cuivre dans le bain.[1][5]
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Qualité du dépôt : Il est nécessaire pour obtenir des dépôts de bonne qualité.[1] Un faible

taux de cyanure libre peut entraîner des dépôts rugueux et une réduction de l'efficacité.[1]

Stabilité de la solution : Il aide à maintenir les complexes de cuivre en solution.

La concentration de cyanure libre est généralement maintenue proportionnellement à la

concentration de cuivre.[1]

Q3 : Comment la température affecte-t-elle la stabilité de la solution ?

La température a un impact significatif sur la distribution des espèces de cyanure de cuivre et

la stabilité de la solution.[3][4]

Distribution des espèces : L'augmentation de la température déplace l'équilibre vers des

complexes moins coordonnés. Par exemple, à des températures plus élevées (plus de 60

°C), le [Cu(CN)₂]⁻ peut devenir l'espèce dominante par rapport au [Cu(CN)₃]²⁻.[3]

Décomposition : Des températures plus élevées peuvent accélérer la décomposition du

cyanure, entraînant une augmentation de la formation de carbonate.[6]

Plage de placage : La température influence également la plage de densité de courant de

fonctionnement.[2]

Q4 : Comment le pH influence-t-il la solution de cyanure de cuivre ?

Le pH de la solution, généralement maintenu à un niveau alcalin (supérieur à 11), est essentiel

pour la stabilité.[3][7]

Formation de complexes : Un pH plus élevé favorise la formation de complexes de cyanure
de cuivre plus hautement coordonnés comme le [Cu(CN)₄]³⁻, car il augmente la

concentration de cyanure libre disponible.[3][4]

Prévention de la précipitation : Le maintien d'un pH alcalin empêche la précipitation de

l'hydroxyde de cuivre.[8]

Sécurité : Un pH inférieur à 9 peut entraîner la libération de gaz de cyanure d'hydrogène

(HCN) hautement toxique.[9]
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Guides de dépannage
Problème 1 : Dépôts rugueux ou granuleux
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Cause possible Solution de dépannage

Particules en suspension

Les particules peuvent provenir de la

polarisation des anodes, de la formation de

boues ou d'une contamination externe (« drag-

in »).[2] Mettre en place une filtration continue

avec du charbon actif pour éliminer les

particules et les impuretés organiques.[10][11]

Polarisation des anodes

Une surface d'anode insuffisante, une faible

concentration de cyanure libre ou une

contamination peuvent provoquer la polarisation

des anodes, entraînant la formation de

particules.[2][5][12] Assurez-vous que le rapport

surface anode/cathode est d'au moins 2:1,

maintenez la concentration de cyanure libre et

vérifiez la propreté des anodes. L'utilisation de

sacs d'anode peut aider à contenir les

particules.[5]

Contamination par l'oxyde de cuivre

Si les anodes sont exposées à l'air ou si le

contact électrique est mauvais, de l'oxyde de

cuivre peut se former et s'écailler dans le bain.

[2] Assurez-vous que les anodes sont

entièrement immergées et que les contacts sont

bons. L'utilisation d'anodes en cuivre sans

oxygène de haute pureté est recommandée.[5]

[12]

Accumulation de carbonate

Des concentrations excessives de carbonate de

sodium (>90 g/L) ou de potassium (>115 g/L)

peuvent augmenter la résistance de la solution

et la porosité du revêtement, conduisant à des

dépôts rugueux.[6][11] Les carbonates peuvent

être éliminés par précipitation chimique (par

exemple, avec de l'hydroxyde de calcium) ou

par refroidissement de la solution (pour les

bains à base de sodium).[11][13]
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Problème 2 : Dépôts ternes ou décolorés
Cause possible Solution de dépannage

Contamination organique

Les résidus organiques provenant des agents

de nettoyage, des matériaux de support ou de la

décomposition des additifs peuvent provoquer

un ternissement.[10][14] Traitez le bain avec du

charbon actif pour adsorber les impuretés

organiques.[11][14] Des purificateurs exclusifs

peuvent également être utilisés.[11]

Contamination par des métaux

La contamination par le zinc peut donner aux

dépôts un aspect de laiton.[2] La contamination

par le chrome (aussi bas que 1 ppm) peut

provoquer des stries ternes ou un ternissement

général.[2][11] Le zinc peut être éliminé par

électrolyse à faible densité de courant («

dummy plating »). La contamination par le

chrome peut être traitée avec des agents

réducteurs.[2]

Concentration de brillanteur incorrecte

Des quantités excessives d'agent de brillance

peuvent provoquer une bande terne dans la

zone de faible densité de courant.[11] Réduisez

l'ajout de brillanteur et, si nécessaire,

augmentez temporairement le niveau de

cyanure libre pour restaurer l'apparence.[11]

Problème 3 : Faible vitesse de placage ou faible
efficacité
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Cause possible Solution de dépannage

Faible concentration en cuivre

Une dissolution inadéquate des anodes ou des

ajouts d'entretien incorrects peuvent épuiser la

concentration en cuivre.[2] Analysez la

concentration en cuivre et ajustez-la en ajoutant

du cyanure de cuivre et du cyanure de

sodium/potassium.

Accumulation de carbonate

Des niveaux élevés de carbonate augmentent la

résistance de la solution, ce qui réduit l'efficacité

du courant et la vitesse de placage.[6][13]

Éliminez l'excès de carbonates comme décrit

dans le Problème 1.

pH ou température incorrects

Des écarts par rapport aux plages optimales de

pH et de température peuvent affecter la

conductivité de la solution et l'efficacité du

placage. Vérifiez et ajustez ces paramètres.

Agitation insuffisante

Une mauvaise agitation peut entraîner un

appauvrissement de la couche de film

cathodique.[2][15] Assurez une agitation

adéquate (mécanique ou par éducteur, mais

évitez l'agitation à l'air qui augmente la

formation de carbonate[13]) pour reconstituer

les ions de cuivre à la surface du substrat.

Données quantitatives et protocoles
Tableau 1 : Paramètres de fonctionnement typiques pour
les bains de cyanure de cuivre
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Paramètre Plage de concentration Objectif

Cyanure de cuivre (CuCN) 22,5 - 45 g/L Source d'ions cuivre.

Cyanure de sodium (NaCN) 30 - 70 g/L
Solubilise le CuCN et fournit

du cyanure libre.

Cyanure de potassium (KCN) 35 - 80 g/L

Alternative au NaCN, permet

des vitesses de placage plus

élevées.[2][15]

Cyanure libre (en tant que

NaCN)
5 - 15 g/L

Assure la corrosion des

anodes et la stabilité du bain.

[5]

Hydroxyde de

sodium/potassium
15 - 30 g/L

Augmente la conductivité et

maintient le pH.[11]

Sels de Rochelle 30 - 60 g/L

Aide à la corrosion des anodes

et complexe les impuretés.[1]

[5]

Carbonate de

sodium/potassium
< 90 g/L

Tamponne le pH ; un excès est

préjudiciable.[6][11]

Température 60 - 80 °C
Influence la vitesse de placage

et la qualité du dépôt.[2]

pH > 11,0

Maintient la stabilité des

complexes et prévient la

libération de HCN.[3][9]

Protocole expérimental : Détermination de la
concentration en cuivre (méthode iodométrique)
Ce protocole est une méthode titrimétrique standard pour analyser la teneur en cuivre dans les

solutions de cyanure.[16]

Réactifs :

Acide chlorhydrique (HCl), concentré
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Acide nitrique (HNO₃), concentré

Acide sulfurique (H₂SO₄), concentré

Eau de brome

Hydroxyde d'ammonium (NH₄OH)

Acide acétique (CH₃COOH)

Fluorure de sodium (NaF)

Iodure de potassium (KI), solution à 50 %

Solution d'amidon (indicateur)

Solution standard de thiosulfate de sodium (Na₂S₂O₃)

Procédure :

Prélevez un échantillon précis (par exemple, 5 mL) de la solution de cyanure de cuivre
dans une fiole Erlenmeyer.

Dans une hotte chimique, ajoutez 10 mL de HCl concentré et 5 mL de HNO₃ concentré pour

détruire les complexes de cyanure et oxyder le cuivre. Chauffez doucement jusqu'à ce que

les fumées brunes cessent.

Refroidissez l'échantillon et ajoutez avec précaution 8 mL de H₂SO₄ concentré. Chauffez

jusqu'à l'apparition de fumées blanches denses de SO₃ pour éliminer les nitrates.

Refroidissez, diluez avec 50 mL d'eau distillée et faites bouillir. Ajoutez de l'eau de brome

pour assurer l'oxydation complète de tous les interférents, puis faites bouillir à nouveau pour

expulser l'excès de brome.

Refroidissez et neutralisez soigneusement en ajoutant du NH₄OH goutte à goutte jusqu'à ce

qu'un léger précipité d'hydroxyde ferrique (s'il y a du fer présent) persiste.

Ajoutez 5 mL d'acide acétique pour dissoudre le précipité et ajuster le pH.
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Ajoutez 1-2 g de NaF pour complexer les ions fer (III) qui interfèrent.

Ajoutez 4 mL de solution de KI à 50 %. L'iode sera libéré en proportion de la quantité de

cuivre (II).

Ajoutez quelques gouttes de solution d'amidon (la solution devient bleu-noir).

Titrez avec une solution standard de Na₂S₂O₃ jusqu'à ce que la couleur bleue disparaisse,

laissant un point final blanc crème.

Calculez la concentration de cuivre en fonction du volume de titrant utilisé.

Visualisations
Diagramme 1 : Flux de travail pour le dépannage de la
rugosité des dépôts
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Inspection des anodes

Analyse de la solution

Problème : Dépôt rugueux

Vérifier le système de filtration
(continu, charbon actif)

Inspecter les anodes

Analyser la composition de la solution

Problème résolu

Remplacer/Nettoyer le filtre

Signes de polarisation ?
(Film, bulles excessives)Boue excessive ou particules ?Contacts électriques corrects ?

Cyanure libre faible ? Carbonates élevés ? Contamination métallique/organique ?Ajuster le cyanure libre,
Nettoyer/Remplacer les anodes

Cause possible

Utiliser des sacs d'anode,
Utiliser des anodes de meilleure qualitéNettoyer et sécuriser les contacts

Ajouter du KCN/NaCN Effectuer une élimination des carbonates Traitement au charbon,
Électrolyse à faible densité de courant

Click to download full resolution via product page

Légende : Flux de travail logique pour diagnostiquer la cause de la rugosité des dépôts.

Diagramme 2 : Équilibres chimiques dans la solution de
cyanure de cuivre
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- CN⁻

[Cu(CN)₄]³⁻ + CN⁻

- CN⁻

↑ Température
↓ pH

↓ Température
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Click to download full resolution via product page

Légende : Relations d'équilibre entre le cyanure de cuivre et ses complexes en solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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